Cas no 71459-00-2 (1H-Benz[e]inden-1-one,2-amino-2,3-dihydro-5-methyl-, hydrochloride (1:1))

• Product Name: 1H-Benz[e]inden-1-one,2-amino-2,3-dihydro-5-methyl-, hydrochloride (1:1)
• CAS No: 71459-00-2
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 568735
• PubChem ID: 156174
• Update Time: 2025-04-19

1H-Benz[e]inden-1-one,2-amino-2,3-dihydro-5-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]inden-1-one,2-amino-2,3-dihydro-5-methyl-, hydrochloride (1:1)
• 1H-Benz(e)inden-1-one, 2-amino-2,3-dihydro-5-methyl-, hydrochloride
• 2-amino-5-methyl-2,3-dihydrocyclopenta[a]naphthalen-1-one,hydrochloride
• 2-Amino-5-methyl-2,3-dihydro-1H-cyclopenta[a]naphthalen-1-one--hydrogen chloride (1/1)
• 71459-00-2
• DTXSID80991861

• Inchi： 1S/C14H13NO.ClH/c1-8-6-9-7-12(15)14(16)13(9)11-5-3-2-4-10(8)11;/h2-6,12H,7,15H2,1H3;1H
• InChI Key： NADIYGWJETWDLG-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C3C=CC=CC=3C(C)=CC=2CC1N

Computed Properties

• Exact Mass: 247.07652
• Monoisotopic Mass: 247.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 37
• XLogP3: nothing
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Boiling Point: 407.8°C at 760 mmHg
• Flash Point: 200.4°C
• PSA: 43.09